4-amino-5-hydroxyphthalonitrile

• IUPAC Name: 4-amino-5-hydroxybenzene-1,2-dicarbonitrile
• InChI: InChI=1S/C8H5N3O/c9-3-5-1-7(11)8(12)2-6(5)4-10/h1-2,12H,11H2
• InChI Key: FFDUTTZAEJKPLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1N)O)C#N)C#N
• Molecular Formula: C8H5N3O
• Molecular Weight: 159.14 g/mol

Description

4-amino-5-hydroxyphthalonitrile is an organic compound that belongs to the class of phthalonitrile derivatives. It is a white crystalline powder that is soluble in organic solvents such as chloroform, methanol, and dimethyl sulfoxide. The compound has been extensively studied for its potential applications in the field of material science, organic synthesis, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 4-amino-5-hydroxyphthalonitrile is not well understood. However, studies have suggested that the compound may act as a nucleophile, reacting with electrophilic compounds to form covalent bonds. It has also been suggested that the compound may act as a radical scavenger, protecting cells from oxidative damage.
Biochemical and Physiological Effects:
Research has shown that 4-amino-5-hydroxyphthalonitrile has potential antioxidant and anti-inflammatory properties. Studies have also suggested that the compound may have neuroprotective effects, protecting neurons from oxidative damage and apoptosis. However, further research is needed to fully understand the biochemical and physiological effects of the compound.

Advantages and Limitations for Lab Experiments

One advantage of using 4-amino-5-hydroxyphthalonitrile in lab experiments is its high solubility in organic solvents, which makes it easy to handle and manipulate. However, one limitation is that the compound is relatively expensive and may not be readily available in large quantities.

Future Directions

There are several future directions for research on 4-amino-5-hydroxyphthalonitrile. One area of interest is its potential applications in the field of medicinal chemistry. Studies have suggested that the compound may have therapeutic potential for the treatment of neurodegenerative diseases, cancer, and inflammation. Another area of interest is the synthesis of new derivatives of the compound with improved properties, such as increased solubility and bioavailability. Additionally, research could focus on the development of new methods for the synthesis of the compound, which could lead to more efficient and cost-effective production.
In conclusion, 4-amino-5-hydroxyphthalonitrile is an organic compound that has potential applications in the fields of material science, organic synthesis, and medicinal chemistry. While much is still unknown about the compound's mechanism of action and physiological effects, research has suggested that it may have antioxidant and anti-inflammatory properties and may have therapeutic potential for the treatment of various diseases. Further research is needed to fully understand the compound's potential and to develop new methods for its synthesis and application.

Scientific Research Applications

4-amino-5-hydroxyphthalonitrile has been widely used in scientific research for its potential applications in the field of material science, organic synthesis, and medicinal chemistry. The compound has been used as a building block for the synthesis of various organic compounds, including phthalocyanines, porphyrins, and dendrimers. It has also been used as a precursor for the synthesis of polymeric materials, such as polyimides and polyamides.